Methyl 2-[(methanesulfonyl)oxy]-4-nitrobenzoate

• CAS No.: 95710-83-1
• Molecular Formula: C9H9NO7S
• Molecular Weight: 275.24 g/mol
• IUPAC Name: methyl 2-methylsulfonyloxy-4-nitrobenzoate
• InChI: InChI=1S/C9H9NO7S/c1-16-9(11)7-4-3-6(10(12)13)5-8(7)17-18(2,14)15/h3-5H,1-2H3
• InChI Key: UGDXQXQYPKSVTA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)[N+](=O)[O-])OS(=O)(=O)C

Description

Methyl 2-[(methanesulfonyl)oxy]-4-nitrobenzoate is a useful research compound. Its molecular formula is C9H9NO7S and its molecular weight is 275.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 2-hydroxy-4-nitrobenzoate (19.7 g) was dissolved in 100 ml of chloroform and triethylamine (15 ml). The solution was kept at a temperature below 15° C., and methanesulfonylchloride (8.6 ml) was added dropwise. The solution was maintained at 50° C. for 1 hr, whereupon it was poured onto ice-hydrochloric acid and extracted with a total of 600 ml chloroform. The solution was dried with magnesium sulfate, treated with active carbon and evaporated. The product was recrystallized from methanol. Yield: 20 g.